Cas no 1407521-95-2 (Ethyl 3-cyano-4-phenylpyridine-2-carboxylate)

• Product Name: Ethyl 3-cyano-4-phenylpyridine-2-carboxylate
• CAS No: 1407521-95-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD22573523
• CID: 1076998
• PubChem ID: 71300225
• Update Time: 2025-10-12

Ethyl 3-cyano-4-phenylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-phenylpyridine-2-carboxylate
• Ethyl3-cyano-4-phenylpicolinate
• MFCD22573523
• DB-370338
• AKOS015996852
• 1407521-95-2
• CS-0334197
• KG-0709
• Ethyl 3-cyano-4-phenylpicolinate

• MDL： MFCD22573523
• Inchi： 1S/C15H12N2O2/c1-2-19-15(18)14-13(10-16)12(8-9-17-14)11-6-4-3-5-7-11/h3-9H,2H2,1H3
• InChI Key： BIFWETVABGZJTE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(C=CN=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 462.2±45.0 °C at 760 mmHg
• Flash Point: 233.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 3-cyano-4-phenylpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 3-cyano-4-phenylpyridine-2-carboxylate

Introduction to Ethyl 3-cyano-4-phenylpyridine-2-carboxylate (CAS No. 1407521-95-2)

Ethyl 3-cyano-4-phenylpyridine-2-carboxylate (CAS No. 1407521-95-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular formula of Ethyl 3-cyano-4-phenylpyridine-2-carboxylate is C₁₆H₁₃N₂O₂, and its molecular weight is approximately 267.28 g/mol. The compound features a pyridine ring substituted with a cyano group, a phenyl group, and an ethyl ester moiety. These functional groups contribute to its unique chemical properties and reactivity, making it an attractive candidate for various chemical transformations.

In recent years, the study of Ethyl 3-cyano-4-phenylpyridine-2-carboxylate has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of Ethyl 3-cyano-4-phenylpyridine-2-carboxylate demonstrated significant inhibition of inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Beyond its biological activities, Ethyl 3-cyano-4-phenylpyridine-2-carboxylate has also been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and stability make it a valuable building block in the synthesis of pharmaceuticals and fine chemicals. A notable example is its use in the synthesis of pyridine-based ligands for metal complexes, which have applications in catalysis and materials science.

The synthetic routes to prepare Ethyl 3-cyano-4-phenylpyridine-2-carboxylate have been extensively studied. One common method involves the condensation of ethyl cyanoacetate with 4-bromobenzaldehyde followed by cyclization to form the pyridine ring. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Ethyl 3-cyano-4-phenylpyridine-2-carboxylate, such as its melting point, solubility, and stability under various conditions, have been well-characterized. These properties are crucial for understanding its behavior in different chemical reactions and formulations. For instance, its solubility in organic solvents like DMSO and DMF makes it easy to handle and incorporate into reaction mixtures.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to store it in a cool, dry place away from incompatible materials.

The future prospects for Ethyl 3-cyano-4-phenylpyridine-2-carboxylate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to improve its accessibility for industrial use.

In conclusion, Ethyl 3-cyano-4-phenylpyridine-2-carboxylate (CAS No. 1407521-95-2) is a multifaceted compound with significant potential in both research and industry. Its unique chemical structure and versatile reactivity make it an important molecule for medicinal chemists and synthetic organic chemists alike. As research continues to advance, the applications of this compound are likely to expand, contributing to the development of new therapies and materials.